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Compound of Interest

Compound Name: 5-Chloro-3-hydroxypyridine
CAS No.: 74115-12-1
Cat. No.: B146418

Get Quote

Technical Monograph: 5-Chloro-3-
hydroxypyridine
Physicochemical Profiling, Synthetic

Methodologies, and Drug Discovery Applications

Executive Summary

5-Chloro-3-hydroxypyridine (CAS: 74115-12-1) is a critical heterocyclic building block in
medicinal chemistry, serving as a scaffold for fragment-based drug discovery (FBDD) and a
bioisostere for substituted phenols.[1][2][3][4][5] Its unique electronic properties, driven by the
interplay between the electron-withdrawing chlorine atom and the amphoteric 3-
hydroxy/pyridine motif, make it a versatile intermediate for modulating lipophilicity and
metabolic stability in lead optimization.

This guide provides a definitive technical analysis of its molecular characteristics, a validated
synthesis protocol, and its strategic application in pharmaceutical development.
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Part 1: Chemical Identity & Physicochemical Profile

The fundamental data below establishes the baseline for stoichiometric calculations and
analytical characterization.

Table 1: Core Chemical Data

Parameter Value Technical Note

Chemical Name 5-Chloro-3-hydroxypyridine IUPAC: 5-chloropyridin-3-ol
CAS Registry Number 74115-12-1

Molecular Formula CsH4CINO Hill Notation

Molecular Weight 129.54 g/mol Average mass

Monoisotopic (

Exact Mass 128.998 g/mol
Cl)

SMILES Oclcncec(Cl)cl

TUIDQYRZDZRHPQ-
InChl Key Q Q

UHFFFAOYSA-N
Melting Point 160-162 °C Crystalline solid
Appearance Off-white to beige powder Light sensitive; store in dark

Electronic Structure & Tautomerism

Unlike 2- and 4-hydroxypyridines, which predominantly exist as pyridones (lactams) due to
favorable NH-CO resonance, 3-hydroxypyridines cannot form a neutral keto tautomer without
disrupting aromaticity or creating a charge-separated species.

5-Chloro-3-hydroxypyridine exists in a pH-dependent equilibrium between the enol form (A)
and the zwitterionic form (B). The 5-chloro substituent exerts a strong inductive effect (-),
increasing the acidity of the hydroxyl proton compared to the unsubstituted parent (pKa ~4.8).
This acidity modulation is critical for ligand-protein binding interactions where the molecule
often acts as a hydrogen bond donor/acceptor pair.
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Figure 1: Tautomeric Equilibrium.The zwitterionic character in aqueous media significantly
influences solubility and binding kinetics in biological assays.

Part 2: Validated Synthetic Methodology

Objective: Synthesis of 5-Chloro-3-hydroxypyridine with >98% purity. Rationale: Direct
chlorination of 3-hydroxypyridine is regiochemically unfavorable, typically yielding the 2-chloro
or 2,6-dichloro derivatives due to ortho/para direction by the hydroxyl group. Therefore, the
most reliable laboratory route utilizes a Sandmeyer-type hydroxylation starting from
commercially available 5-chloro-3-aminopyridine.

Protocol: Diazotization-Hydrolysis Sequence[1]

Reagents:

Starting Material: 5-Chloro-3-aminopyridine (1.0 eq)

Sodium Nitrite (

) (1.1 eq)

Sulfuric Acid (

), 10% aqueous solution

Solvent: Water / Ethyl Acetate (for extraction)

Step-by-Step Workflow:

 Acidification: Suspend 5-chloro-3-aminopyridine in 10%

at 0°C. Ensure vigorous stirring to form the amine sulfate salt.

» Diazotization: Dropwise add an aqueous solution of
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while maintaining the internal temperature below 5°C.

o Mechanism:[1][6][7][8][9][10][11] Formation of the diazonium salt (

)-

o Critical Control: Temperature control is vital to prevent premature decomposition or side
reactions.

e Hydrolysis: Once the addition is complete, slowly warm the reaction mixture to 80—-90°C (or
reflux) for 1-2 hours.

o Observation: Evolution of
gas indicates the displacement of the diazo group by water (nucleophilic attack).
o Neutralization & Workup:
o Cool to room temperature.[3][10][12]
o Adjust pH to ~5-6 using saturated

or dilute NaOH. Note: 3-hydroxypyridines are amphoteric; incorrect pH will trap the
product in the aqueous phase.

o Extract exhaustively with Ethyl Acetate (3x).
 Purification: Dry the organic layer over

, filter, and concentrate. Recrystallize from Ethanol/Hexane if necessary.
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Figure 2: Synthetic Pathway.Conversion of amino-pyridine to hydroxy-pyridine via diazonium
intermediate.[1]

Part 3: Applications in Drug Discovery

5-Chloro-3-hydroxypyridine is not merely a reagent; it is a strategic scaffold in modern
medicinal chemistry.

1. Fragment-Based Drug Discovery (FBDD)

In FBDD, this molecule serves as a high-quality "fragment” due to its low molecular weight
(129.54 Da) and high ligand efficiency (LE).
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» Binding Mode: The hydroxyl group acts as a hydrogen bond donor/acceptor, while the
pyridine nitrogen provides a specific acceptor site. The 5-chloro substituent fills hydrophobic
sub-pockets and modulates the pKa of the phenol-like OH.

 Solubility: The hydrophilic nature of the pyridine ring improves the solubility of the resulting
lead compounds compared to benzene analogs.

2. Bioisosterism

It acts as a bioisostere for:

¢ 3-Chlorophenol: The pyridine nitrogen introduces polarity and reduces logP (approx. 1.2 vs
2.5 for chlorophenol), improving metabolic stability against CYP450 oxidation.

o Substituted Pyridines: Used to introduce a "polar handle" (OH) into lipophilic pyridine drugs
to reduce plasma protein binding.

3. Cross-Coupling Reactivity

The 5-chloro position is activated for palladium-catalyzed cross-coupling (Suzuki-Miyaura,
Buchwald-Hartwig), allowing the rapid elaboration of the core into complex bi-aryl systems.

o Reaction Note: The hydroxyl group often requires protection (e.g., as a methoxymethyl ether
or benzyl ether) to prevent catalyst poisoning during coupling reactions.

Part 4: Safety & Handling (SDS Summary)

¢ Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[9][10][13]
o H319: Causes serious eye irritation.[10]
o H335: May cause respiratory irritation.[7][9][10][13]

o PPE Requirements: N95 dust mask, nitrile gloves, and chemical safety goggles.
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o Storage: Store under inert atmosphere (Argon/Nitrogen) in a cool, dry place. The compound
is hygroscopic and sensitive to oxidation over prolonged periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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